Cas no 1177300-68-3 (n-(3-(1h-imidazol-1-yl)propyl)-5-chloro-4-methylbenzodthiazol-2-amine)

• Product Name: n-(3-(1h-imidazol-1-yl)propyl)-5-chloro-4-methylbenzodthiazol-2-amine
• CAS No: 1177300-68-3
• MF: C₁₄H₁₅ClN₄S
• MW: 306.813699960709
• MDL: MFCD16631714
• CID: 4561631
• PubChem ID: 45496442
• Update Time: 2025-07-01

n-(3-(1h-imidazol-1-yl)propyl)-5-chloro-4-methylbenzodthiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-(1H-Imidazol-1-yl)propyl)-5-chloro-4-methylbenzo[d]thiazol-2-amine
• 2-Benzothiazolamine, 5-chloro-N-[3-(1H-imidazol-1-yl)propyl]-4-methyl-
• F2146-0600
• AKOS015958081
• 1177300-68-3
• 5-chloro-N-(3-imidazol-1-ylpropyl)-4-methyl-1,3-benzothiazol-2-amine
• C14H15ClN4S
• n-(3-(1h-imidazol-1-yl)propyl)-5-chloro-4-methylbenzodthiazol-2-amine

• MDL： MFCD16631714
• Inchi： 1S/C14H15ClN4S/c1-10-11(15)3-4-12-13(10)18-14(20-12)17-5-2-7-19-8-6-16-9-19/h3-4,6,8-9H,2,5,7H2,1H3,(H,17,18)
• InChI Key： JHFSMAOFMFRMSR-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Cl)C(C)=C2N=C1NCCCN1C=NC=C1

Computed Properties

• Exact Mass: 306.0705954g/mol
• Monoisotopic Mass: 306.0705954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71Ų

Additional information on n-(3-(1h-imidazol-1-yl)propyl)-5-chloro-4-methylbenzodthiazol-2-amine

N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzodthiazol-2-amine: A Comprehensive Overview

The compound CAS No 1177300-68-3, also known as N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzodthiazol-2-amine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of complex chemical interactions.

The synthesis of N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzodthiazol-2-amine involves a series of intricate reactions that showcase the versatility of heterocyclic chemistry. Researchers have employed innovative methodologies to optimize the synthesis process, ensuring high yields and purity. These advancements have been documented in recent publications, emphasizing the importance of this compound in both academic and industrial settings.

One of the most notable aspects of this compound is its structural complexity, which includes a benzodthiazole ring system and an imidazole substituent. The presence of these functional groups imparts unique electronic properties, making it a valuable component in the design of advanced materials. For instance, studies have demonstrated its potential as a building block for constructing supramolecular assemblies and functional polymers.

Recent research has also explored the application of CAS No 1177300-68-3 in catalysis. Its ability to act as a ligand in transition metal complexes has opened new avenues for developing efficient catalysts for various organic transformations. This has been particularly significant in the context of sustainable chemistry, where the demand for eco-friendly catalysts is rapidly increasing.

In addition to its catalytic applications, this compound has shown promise in the field of electronics. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers have investigated its ability to form stable charge transfer complexes, which are essential for applications in light-emitting diodes (LEDs) and solar cells.

The development of this compound has also been driven by its potential in pharmaceutical research. Its unique structure suggests that it could serve as a lead compound for drug discovery programs targeting various therapeutic areas. Recent studies have focused on its bioavailability and pharmacokinetic properties, paving the way for further exploration in medicinal chemistry.

Furthermore, the environmental impact of synthesizing and using this compound has been a topic of interest. Scientists have worked on developing green chemistry approaches to minimize waste and reduce energy consumption during its production. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, N-(3-(1H-imidazol-1-yl)propyl)-5-chloro-4-methylbenzodthiazol-2-amine represents a cutting-edge compound with diverse applications across multiple disciplines. Its structural complexity, coupled with advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new possibilities, this compound is expected to contribute significantly to both scientific innovation and industrial progress.